Cas no 344353-06-6 (3-(sec-Butyl)-5-isoxazolamine)

3-(sec-Butyl)-5-isoxazolamine is a specialized isoxazole derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the sec-butyl substituent and the isoxazolamine core, make it a valuable intermediate for synthesizing biologically active compounds. The compound exhibits favorable reactivity due to the presence of the isoxazole ring, which can participate in various chemical transformations. Its stability and moderate lipophilicity enhance its utility in drug discovery and development processes. Researchers may explore its use in designing novel enzyme inhibitors or bioactive molecules, leveraging its unique scaffold for targeted modifications. Proper handling and storage under inert conditions are recommended to maintain its integrity.

3-(sec-Butyl)-5-isoxazolamine structure

Product Name:3-(sec-Butyl)-5-isoxazolamine

CAS No:344353-06-6

MF:C₇H₁₂N₂O

MW:140.182981491089

MDL:MFCD10690536

CID:919170

PubChem ID:13168212

Update Time:2025-06-07

3-(sec-Butyl)-5-isoxazolamine Chemical and Physical Properties

Names and Identifiers

- 5-Isoxazolamine,3-(1-methylpropyl)-(9CI)
- 5-amino-3-sec-butylisoxazole
- FTXSQFAXWUMNKU-UHFFFAOYSA-N
- 3-(butan-2-yl)-1,2-oxazol-5-amine
- AKOS009237469
- SCHEMBL2676278
- 344353-06-6
- 5-Amino-3-(sec-butyl)isoxazole
- MFCD10690536
- 3-butan-2-yl-1,2-oxazol-5-amine
- 5-ISOXAZOLAMINE, 3-(1-METHYLPROPYL)-
- EN300-1238140
- 3-(sec-Butyl)-5-isoxazolamine
- 3-(sec-Butyl)isoxazol-5-amine
- DB-284183
- SY280506
- MDL： MFCD10690536
- Inchi： 1S/C7H12N2O/c1-3-5(2)6-4-7(8)10-9-6/h4-5H,3,8H2,1-2H3
- InChI Key： FTXSQFAXWUMNKU-UHFFFAOYSA-N
- SMILES： O1C(=CC(C(C)CC)=N1)N

Computed Properties

Exact Mass: 140.094963011g/mol
Monoisotopic Mass: 140.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52
XLogP3: 1.5

3-(sec-Butyl)-5-isoxazolamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	S180320-500mg	3-(sec-Butyl)-5-isoxazolamine	344353-06-6		500mg	$ 550.00	2022-06-03
TRC	S180320-1000mg	3-(sec-Butyl)-5-isoxazolamine	344353-06-6		1g	$ 915.00	2022-06-03
TRC	S180320-2500mg	3-(sec-Butyl)-5-isoxazolamine	344353-06-6		2500mg	$ 1820.00	2022-06-03
eNovation Chemicals LLC	Y1186593-1g	5-Amino-3-(sec-butyl)isoxazole	344353-06-6	95%	1g	$970	2024-07-19
Enamine	EN300-1238140-0.05g	3-(butan-2-yl)-1,2-oxazol-5-amine	344353-06-6	95%	0.05g	$256.0	2023-06-08
Enamine	EN300-1238140-0.1g	3-(butan-2-yl)-1,2-oxazol-5-amine	344353-06-6	95%	0.1g	$383.0	2023-06-08
Enamine	EN300-1238140-0.25g	3-(butan-2-yl)-1,2-oxazol-5-amine	344353-06-6	95%	0.25g	$546.0	2023-06-08
Enamine	EN300-1238140-0.5g	3-(butan-2-yl)-1,2-oxazol-5-amine	344353-06-6	95%	0.5g	$858.0	2023-06-08
Enamine	EN300-1238140-1.0g	3-(butan-2-yl)-1,2-oxazol-5-amine	344353-06-6	95%	1g	$1100.0	2023-06-08
Enamine	EN300-1238140-2.5g	3-(butan-2-yl)-1,2-oxazol-5-amine	344353-06-6	95%	2.5g	$2155.0	2023-06-08